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Compound of Interest

Compound Name:
4-Bromomethyl-2-chloro-1-

methoxybenzene

Cat. No.: B1281141 Get Quote

An In-depth Technical Guide to the Safety of 4-Bromomethyl-2-chloro-1-methoxybenzene

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive Safety Data Sheet (SDS) from a certified supplier. Always

refer to the original SDS before handling this chemical. The information herein is compiled from

various sources and may not be exhaustive.

Chemical Identification
This guide pertains to 4-Bromomethyl-2-chloro-1-methoxybenzene. It is crucial to verify the

CAS number of the specific chemical being used, as similar nomenclature for different isomers

exists.
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Identifier Value

Chemical Name 4-Bromomethyl-2-chloro-1-methoxybenzene

Synonyms 3-Chloro-4-methoxybenzyl bromide

CAS Number 103347-14-4[1], 320407-92-9[2][3]

Molecular Formula C8H8BrClO[2][4]

Molecular Weight 235.51 g/mol [2][4]

Structure

Hazard Identification and Classification
This chemical is classified as a hazardous substance. The primary hazards are associated with

its corrosive nature.

GHS Classification:

Skin Corrosion/Irritation: Sub-category 1B[1]

Serious Eye Damage/Eye Irritation: Category 1

GHS Label Elements:
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Pictogram

Signal Word Danger[1]

Hazard Statements
H314: Causes severe skin burns and eye

damage[1].

Precautionary Statements

Prevention:P260: Do not breathe

dust/fume/gas/mist/vapours/spray[1].P264:

Wash skin thoroughly after handling[1].P280:

Wear protective gloves/protective clothing/eye

protection/face

protection[1].Response:P301+P330+P331: IF

SWALLOWED: Rinse mouth. Do NOT induce

vomiting[1].P303+P361+P353: IF ON SKIN (or

hair): Take off immediately all contaminated

clothing. Rinse skin with

water/shower.P305+P351+P338: IF IN EYES:

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing[1].P310: Immediately call a

POISON CENTER or

doctor/physician.Storage:P405: Store locked

up[1].Disposal:P501: Dispose of

contents/container to an approved waste

disposal plant[1].

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of 4-
Bromomethyl-2-chloro-1-methoxybenzene. Data for some properties are not available.
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Property Value Source

Appearance Pale Yellow Oil [5]

Odor No data available

Boiling Point 115 °C at 0.4 Torr [4]

Melting Point No data available

Density 1.520±0.06 g/cm³ (Predicted) [4]

Solubility
Soluble in Dichloromethane,

Ethyl Acetate.
[5]

Toxicological Information
Detailed toxicological studies for this specific compound are not readily available in the public

domain. The hazard classification is primarily based on its corrosive properties.

Route of Exposure Effect

Inhalation May cause respiratory irritation.

Skin Contact Causes severe skin burns.

Eye Contact Causes serious eye damage.

Ingestion May be harmful if swallowed.

No quantitative data on acute toxicity (e.g., LD50) is available in the provided search results.

Experimental Protocols
Detailed experimental protocols for the determination of safety data (e.g., toxicity studies) are

not provided in standard Safety Data Sheets. The information presented is a summary of

results from such studies. The following sections outline the recommended procedures for

handling emergencies, which can be considered a form of protocol.

First-Aid Measures
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In case of exposure, follow these first-aid protocols:

General Advice: Move out of the dangerous area and show the safety data sheet to the

doctor in attendance[6].

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician[1][6].

In Case of Skin Contact: Take off immediately all contaminated clothing. Rinse skin with

water/shower. Consult a physician[1].

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Immediately call a poison center or

doctor/physician[1][6].

If Swallowed: Rinse mouth. Do NOT induce vomiting. Never give anything by mouth to an

unconscious person. Call a physician or poison control center immediately[1].

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide[1][6].

Specific Hazards Arising from the Chemical: No data available.

Special Protective Equipment for Firefighters: Wear self-contained breathing apparatus for

firefighting if necessary[1][6].

Handling and Storage
Precautions for Safe Handling: Avoid contact with skin and eyes. Avoid formation of dust and

aerosols. Provide appropriate exhaust ventilation at places where dust is formed[6].

Conditions for Safe Storage: Store in a cool place. Keep the container tightly closed in a dry

and well-ventilated place[7]. Recommended storage is under an inert atmosphere (nitrogen

or argon) at 2-8°C[3][5].
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Visualized Protocols and Relationships
Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the necessary personal protective equipment when handling

4-Bromomethyl-2-chloro-1-methoxybenzene.

Required Personal Protective Equipment

Eye/Face Protection
(Tightly fitting safety goggles or face shield)

Skin Protection
(Chemical resistant gloves, flame-resistant clothing)

Respiratory Protection
(Full-face respirator if exposure limits are exceeded)

Researcher/
Scientist

Wears

Wears

Uses as needed

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).

Spill Response Logical Workflow
This diagram outlines the logical steps to be taken in the event of a spill.
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Spill Occurs

Evacuate personnel to safe areas

Ensure adequate ventilation

Wear appropriate PPE
(gloves, goggles, respirator)

Contain spillage

Collect with inert absorbent material

Dispose of in suitable, closed containers for disposal

Decontaminate spill area

Report the incident

Click to download full resolution via product page

Caption: Logical workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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